5-Acetyl-2-bromobenzyl methanesulfonate
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Description
5-Acetyl-2-bromobenzyl methanesulfonate is a methanesulfonate ester derivative featuring a benzyl ring substituted with acetyl (at position 5) and bromine (at position 2). This structural configuration confers distinct electronic and steric properties, influencing its reactivity, solubility, and biological interactions. Methanesulfonate esters are recognized as alkylating agents, capable of transferring alkyl groups to nucleophilic sites in biomolecules such as DNA, proteins, and enzymes. The bromine substituent may enhance leaving-group efficiency during alkylation, while the acetyl group could modulate solubility and metabolic stability.
Properties
Molecular Formula |
C10H11BrO4S |
|---|---|
Molecular Weight |
307.16 g/mol |
IUPAC Name |
(5-acetyl-2-bromophenyl)methyl methanesulfonate |
InChI |
InChI=1S/C10H11BrO4S/c1-7(12)8-3-4-10(11)9(5-8)6-15-16(2,13)14/h3-5H,6H2,1-2H3 |
InChI Key |
PYCGUMUXEGZTJT-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)Br)COS(=O)(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Toxicity Data (Hypothetical Extrapolation)
*LOEL: Lowest Observed Effect Level (normalized for p53 activation where applicable) . †Estimated based on enhanced reactivity from bromine and acetyl groups. ‡Inferred from structural analogs like lead methanesulfonate, which causes severe eye damage .
Mechanistic Insights:
- p53 Activation : MMS requires 200 μM to achieve 25% p53 activation in vitro, whereas 5-acetyl-2-bromobenzyl methanesulfonate may achieve similar responses at lower concentrations due to higher potency .
- Decomposition Products : Under thermal stress, methanesulfonates release sulfur oxides. The brominated benzyl group in 5-acetyl-2-bromobenzyl methanesulfonate may additionally yield brominated aromatic compounds, posing unique inhalation hazards .
Research Findings and Implications
- Genotoxicity: Methanesulfonate esters induce dose-dependent DNA damage, but adduct type and repair pathways vary. For example, MMS primarily activates base excision repair, while bulkier adducts from 5-acetyl-2-bromobenzyl methanesulfonate may necessitate nucleotide excision repair .
- Cellular Fate: At equitoxic concentrations (normalized for p53 activation), 5-acetyl-2-bromobenzyl methanesulfonate could trigger apoptosis more rapidly than MMS or EMS due to compounded DNA and protein damage.
- Regulatory Considerations : Lead methanesulfonate’s corrosive and neurotoxic properties highlight the need for stringent handling protocols for all methanesulfonate derivatives, including 5-acetyl-2-bromobenzyl methanesulfonate .
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